Monophosphothiamine
Monophosphothiamine
Thiamine dihydrogen phosphate ester. The monophosphate ester of thiamine. Synonyms: monophosphothiamine; vitamin B1 monophosphate.
Brand Name:
Vulcanchem
CAS No.:
532-40-1
VCID:
VC21185559
InChI:
InChI=1S/C12H17N4O4PS.ClH.2H2O/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13;;;/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19);1H;2*1H2
SMILES:
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O.[Cl-]
Molecular Formula:
C12H22ClN4O6PS
Molecular Weight:
416.82 g/mol
Monophosphothiamine
CAS No.: 532-40-1
Cat. No.: VC21185559
Molecular Formula: C12H22ClN4O6PS
Molecular Weight: 416.82 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Thiamine dihydrogen phosphate ester. The monophosphate ester of thiamine. Synonyms: monophosphothiamine; vitamin B1 monophosphate. |
|---|---|
| CAS No. | 532-40-1 |
| Molecular Formula | C12H22ClN4O6PS |
| Molecular Weight | 416.82 g/mol |
| IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl dihydrogen phosphate;chloride;dihydrate |
| Standard InChI | InChI=1S/C12H17N4O4PS.ClH.2H2O/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13;;;/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19);1H;2*1H2 |
| Standard InChI Key | FANVXQCOBPOPEG-UHFFFAOYSA-N |
| SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O.[Cl-] |
| Canonical SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O.O.O.[Cl-] |
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